Cas no 2137546-46-2 (5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-ylmethanethiol)

• Product Name: 5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-ylmethanethiol
• CAS No: 2137546-46-2
• MF: C₈H₈N₂OS₂
• MW: 212.291918754578
• CID: 6566827
• PubChem ID: 165948666
• Update Time: 2025-07-02

5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-ylmethanethiol
• EN300-1117234
• 2137546-46-2
• [5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-yl]methanethiol

• Inchi： 1S/C8H8N2OS2/c1-5-9-7(4-13-5)8-2-6(3-12)10-11-8/h2,4,12H,3H2,1H3
• InChI Key： GEICNHYBQUNSNK-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC(CS)=NO2)N=C1C

Computed Properties

• Exact Mass: 212.00780523g/mol
• Monoisotopic Mass: 212.00780523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.2Ų

Additional information on 5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-ylmethanethiol

Introduction to 5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-ylmethanethiol (CAS No. 2137546-46-2)

5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-ylmethanethiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 2137546-46-2, belongs to a class of heterocyclic thiols that exhibit promising biological activities. The presence of both thiazole and oxazole moieties in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a subject of extensive research in drug discovery and development.

The thiazole ring is a sulfur-containing heterocycle that is widely recognized for its role in numerous biologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a methyl group at the 2-position of the thiazole ring further enhances its reactivity and biological profile. On the other hand, the oxazole ring contributes to the compound's stability and interacts favorably with biological targets, making it an attractive scaffold for medicinal chemistry applications.

The central methylene thiol (-CH₂-SH) group in the compound's name is particularly noteworthy, as it introduces a reactive thiol moiety that can participate in various chemical transformations. Thiols are known for their ability to form disulfide bonds, which are crucial in protein stabilization and signaling pathways. This feature makes 5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-ylmethanethiol a potential candidate for modulating biological processes involving disulfide bond dynamics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have suggested that the thiazole and oxazole rings may interact with specific amino acid residues in proteins, leading to potential therapeutic effects. For instance, preliminary computational studies indicate that this compound could bind to enzymes involved in inflammatory pathways, offering a novel approach to developing anti-inflammatory drugs.

The synthesis of 5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-ylmethanethiol presents unique challenges due to the complexity of its heterocyclic structure. However, modern synthetic methodologies have made significant progress in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in achieving high yields and purity levels. These advancements have not only improved the accessibility of the compound but also opened avenues for further structural modifications and derivatization.

In vitro studies have begun to uncover the pharmacological potential of this compound. Initial experiments have demonstrated inhibitory effects on certain enzymes associated with metabolic disorders. The thiol group's ability to interact with redox-sensitive proteins suggests that it may influence cellular redox homeostasis, which is critical for maintaining physiological balance. Additionally, the compound's dual heterocyclic nature may provide synergistic effects when combined with other therapeutic agents.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-ylmethanethiol. Predictive models have been trained on large datasets of bioactive compounds to identify structural features that correlate with biological activity. These models have highlighted the potential of thiols containing both thiazole and oxazole moieties as lead compounds for further optimization.

Future research directions include exploring the compound's efficacy in animal models and evaluating its safety profile for potential clinical applications. The development of novel drug delivery systems may also enhance the therapeutic utility of this compound by improving its bioavailability and targeting specificity. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate these findings into tangible medical benefits.

The growing interest in natural product-inspired scaffolds has also influenced the design of new molecules like 5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-ylmethanethiol. By incorporating elements from known bioactive natural products into synthetic frameworks, researchers aim to discover compounds with enhanced biological activity and reduced toxicity. The thiazole and oxazole moieties are frequently found in natural products known for their medicinal properties, suggesting that this compound may inherit similar beneficial characteristics.

The environmental impact of drug development is another critical consideration when evaluating new compounds like 5-(2-methyl-1,3-thiazol-4-ylyl)-1,2 oxazol -3 ylmethanethiol (CAS No 2137546 46 2) . Sustainable synthetic routes that minimize waste generation and energy consumption are being prioritized to ensure long-term viability. Green chemistry principles are being applied to optimize synthetic protocols, reducing reliance on hazardous reagents and improving overall efficiency.

In conclusion,5-(2-methyl -1 ,3 -thia z ol -4 -y l) -1 , 2 -ox az ol -3 - ylmeth anethi ol ( CAS No . 2137546 -46 - 2 ) represents a promising area of research within pharmaceutical chemistry . Its unique structural features , coupled with emerging data on its biological activity , position it as a valuable candidate for further exploration . As scientific methodologies continue to evolve , so too will our understanding of this intriguing compound .